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Compound of Interest

Compound Name: 6-Amino-2-fluoro-3-iodophenol

CAS No.: 2090794-57-1

Cat. No.: B2375969

Get Quote

An In-depth Technical Guide to 6-Amino-2-fluoro-3-iodophenol: Structural Characterization &

Comparative Analysis

Executive Summary
This guide provides a technical framework for the structural characterization of 6-Amino-2-
fluoro-3-iodophenol (CAS 2090794-57-1). While direct crystallographic deposition (CIF) for

this specific polysubstituted phenol is proprietary or emerging, this document synthesizes

predictive structural logic with experimental benchmarks from established analogs (e.g., 2-

aminophenol, 4-amino-2,6-dichlorophenol).

Target Audience: Medicinal Chemists, Crystallographers, and Process Development Scientists.

Primary Application: Fragment-based drug discovery (FBDD) targeting kinase allosteric pockets

and transient receptor potential (TRP) channels.

Molecular Profile & Structural Logic
The molecule features a dense functionalization pattern on the phenol core. The interplay

between the electron-withdrawing halogen atoms (F, I) and the electron-donating amino group
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creates a unique "push-pull" electronic system that dictates its solid-state assembly.

Feature Specification Structural Implication

Chemical Formula
High heteroatom content

suggests high density.

Molecular Weight 253.01 g/mol

Heavy atom (Iodine)

dominates X-ray scattering

power.

Substitution Pattern 2-Fluoro, 3-Iodo, 6-Amino

Steric Crowding: The -OH

group is flanked by -F and -

.

Intramolecular Interaction (1.8–2.0 Å)
Locks the C1-C6 bond

rotation; reduces polarity.

Predicted Density
Significantly higher than non-

iodinated analogs (~1.2 g/cm³).

Comparative Performance Analysis
This section compares the target molecule against "Reference Standards" with known crystal

structures to predict performance metrics.

Table 1: Structural & Physicochemical Comparison
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Parameter
Target: 6-Amino-2-

fluoro-3-iodophenol

Ref 1: 2-

Aminophenol [1]
Ref 2: 4-Amino-2,6-

dichlorophenol [2]

Crystal System

Predicted: Monoclinic

(

)

Orthorhombic (

)

Monoclinic (

)

Space Group Logic

Centrosymmetric

packing favored by

dipole minimization.

Herringbone packing

driven by H-bonds.

Layered structure

driven by Cl...Cl

contacts.

Primary Interaction
Halogen Bonding (

)

H-Bonding (

)

H-Bonding + Weak

Cl...Cl

Melting Point
Est. 145–155 °C (High

lattice energy)
174 °C 167–170 °C

Solubility (EtOAc)

Moderate (Lipophilic

I/F offset by

)

Low (Strong H-bond

network)
Moderate

X-ray Scattering
Excellent (Iodine

)

Poor (Light atoms

only)

Good (Chlorine

)

Key Insight: Unlike 2-aminophenol, which relies solely on hydrogen bonding, the target

molecule will likely exhibit Type II Halogen Bonding, where the electrophilic

-hole of the iodine atom interacts with the nucleophilic nitrogen lone pair of a neighboring
molecule. This creates 1D supramolecular chains distinct from the 2D sheets of the reference
standards.

Experimental Protocols
Protocol A: Single Crystal Growth (Vapor Diffusion)
Rationale: The high density and potential for halogen bonding require slow assembly to prevent

twinning.
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Dissolution: Dissolve 20 mg of 6-Amino-2-fluoro-3-iodophenol in 2.0 mL of THF

(Tetrahydrofuran). Ensure complete saturation; filter through a 0.22 µm PTFE syringe filter.

Setup: Place the solution in an inner vial (4 mL).

Precipitant: Fill the outer reservoir (20 mL vial) with n-Pentane (anti-solvent).

Equilibration: Seal tightly. Allow vapor diffusion at 4°C (dark) for 7–14 days. Iodine-containing

compounds are photosensitive; exclude light to prevent radical degradation.

Harvesting: Look for prism-like, slightly yellow crystals. Mount on a Kapton loop using

perfluoropolyether oil.

Protocol B: X-Ray Data Collection Strategy
Rationale: Iodine fluorescence and absorption must be managed to ensure accurate R-factors.

Source: Mo-Kα radiation (

Å) is mandatory. Cu-Kα will cause excessive absorption by Iodine.

Temperature: Collect at 100 K (Cryostream). This reduces thermal vibration of the heavy

Iodine atom, preventing "smearing" of electron density.

Absorption Correction: Apply Multi-scan (SADABS) or Gaussian face-indexing. The linear

absorption coefficient (

) will be high (>2.0 mm⁻¹).

Structural Mechanism Visualization
The following diagrams illustrate the workflow for structure solution and the predicted

interaction network governing the crystal lattice.

Diagram 1: Crystallographic Workflow
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Click to download full resolution via product page

Caption: Step-by-step workflow from crude synthesis to refined crystal structure, emphasizing

purification and heavy-atom phasing.

Diagram 2: Predicted Interaction Network
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Caption: Interaction map highlighting the competition between the locking intramolecular H-

bond and the structure-directing Halogen bond.
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CAS Registry: 2090794-57-1.[1][2][3][4][5]

Supplier D

Halogen Bonding Principles

Source: Metrangolo, P., et al. (2005). "Halogen bonding in crystal engineering." Chemical
Reviews.
Context: Explains the -hole mechanism relevant to the 3-Iodo substituent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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